Cas no 824966-97-4 (5-oxopyrrolidine-3-carbonitrile)

5-oxopyrrolidine-3-carbonitrile structure

824966-97-4 structure

Product Name:5-oxopyrrolidine-3-carbonitrile

CAS No:824966-97-4

MF:C₅H₆N₂O

MW:110.11394071579

MDL:MFCD19677373

CID:689719

PubChem ID:22387107

Update Time:2024-10-27

5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinecarbonitrile, 5-oxo-
- 5-oxopyrrolidine-3-carbonitrile
- 5-Oxo-3-pyrrolidinecarbonitrile (ACI)
- P17251
- F2147-0727
- CS-0050413
- 824966-97-4
- AKOS013529907
- AS-53893
- SCHEMBL563796
- EN300-96298
- MFCD19677373
- DTXSID50625343
- MDL： MFCD19677373
- Inchi： 1S/C5H6N2O/c6-2-4-1-5(8)7-3-4/h4H,1,3H2,(H,7,8)
- InChI Key： PGGZFAMYBLCHOZ-UHFFFAOYSA-N
- SMILES： N#CC1CC(=O)NC1

Computed Properties

Exact Mass: 110.048012819g/mol
Monoisotopic Mass: 110.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 52.9Å²

5-oxopyrrolidine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	O266571-100mg	5-oxopyrrolidine-3-carbonitrile	824966-97-4		100mg	$ 160.00	2022-06-03
TRC	O266571-500mg	5-oxopyrrolidine-3-carbonitrile	824966-97-4		500mg	$ 635.00	2022-06-03
TRC	O266571-1g	5-oxopyrrolidine-3-carbonitrile	824966-97-4		1g	$ 1000.00	2022-06-03
Chemenu	CM525817-1g	5-Oxopyrrolidine-3-carbonitrile	824966-97-4	98%	1g	$587	2024-07-23
eNovation Chemicals LLC	D605442-100mg	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	100mg	$170	2024-07-21
eNovation Chemicals LLC	D605442-250MG	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	250mg	$255	2024-07-21
eNovation Chemicals LLC	D605442-500MG	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	500mg	$480	2024-07-21
eNovation Chemicals LLC	D605442-1G	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	1g	$640	2024-07-21
eNovation Chemicals LLC	D605442-5G	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	5g	$2530	2024-07-21
eNovation Chemicals LLC	D605442-10G	5-oxopyrrolidine-3-carbonitrile	824966-97-4	97%	10g	$4215	2024-07-21

5-oxopyrrolidine-3-carbonitrile Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726

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